Cas no 1550784-45-6 (2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine)
2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine
- 1550784-45-6
- EN300-1849458
- SCHEMBL20969628
-
- Inchi: 1S/C9H11F2NO/c1-13-9-3-2-6(4-7(9)10)8(11)5-12/h2-4,8H,5,12H2,1H3
- InChI Key: DBRLCLUYYZYPHL-UHFFFAOYSA-N
- SMILES: FC(CN)C1C=CC(=C(C=1)F)OC
Computed Properties
- Exact Mass: 187.08087030g/mol
- Monoisotopic Mass: 187.08087030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.2Ų
2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1849458-1g |
2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1550784-45-6 | 1g |
$0.0 | 2023-09-19 | ||
| Enamine | EN300-1849458-1.0g |
2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
1550784-45-6 | 1g |
$0.0 | 2023-06-07 |
2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine
Introduction to 2-Fluoro-2-(3-Fluoro-4-Methoxyphenyl)ethan-1-amine (CAS No. 1550784-45-6)
2-Fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine, also known by its CAS number 1550784-45-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a methoxy group, making it a valuable candidate for various biological and therapeutic applications.
The chemical structure of 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine consists of a central ethylamine backbone with a fluoro-substituted phenyl ring and a methoxy group attached to the phenyl ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential use in drug development.
Recent studies have highlighted the potential of 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine receptors. Research has shown that this compound can modulate these receptors, potentially offering new avenues for the treatment of conditions such as depression, anxiety, and Parkinson's disease.
In addition to its potential in neurological disorders, 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
The pharmacokinetic properties of 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, its low toxicity profile makes it suitable for long-term use in clinical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical investigations, including phase II and III trials.
The synthesis of 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine involves several well-established chemical reactions. One common approach is to start with 3-fluoro-4-methoxybenzaldehyde, which undergoes reductive amination with 2-fluoroethylamine to form the desired product. This synthetic route is efficient and scalable, making it suitable for large-scale production.
In conclusion, 2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine (CAS No. 1550784-45-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in various medical conditions.
1550784-45-6 (2-fluoro-2-(3-fluoro-4-methoxyphenyl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)